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Compound of Interest

Tripropylene glycol monomethyl
Compound Name:
ether

Cat. No.: B155963

Technical Support Center: Optimizing TPM in
Cleaning and Degreasing

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on using Tripropylene Glycol Methyl Ether (TPM)
for cleaning and degreasing applications. Find answers to common questions and troubleshoot
specific issues encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is TPM and why is it used for cleaning?

Al: TPM stands for Tripropylene Glycol Methyl Ether, a high-performance, low-volatility solvent.
[1] It is a colorless, water-soluble liquid with a mild odor, known for its excellent ability to
dissolve a wide range of polar and non-polar substances, including resins, oils, greases, and
polymers.[1][2] Its low toxicity and non-flammable nature make it a safer alternative to more
volatile solvents like Isopropyl Alcohol (IPA) and acetone in a laboratory setting.[3][4]

Q2: What are the main advantages of using TPM over other solvents like IPA or acetone?

A2: TPM offers several key advantages:
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e Enhanced Safety: TPM is non-flammable, with a high flash point of 111°C (232°F),
significantly reducing fire risk compared to IPA (12°C) and acetone (-20°C).[5][6][7]

» Low Volatility: Its slow evaporation rate means less solvent is lost to the atmosphere over
time, making it more economical for infrequent use and reducing inhalation exposure.[8][9]
[10]

e High Capacity for Contaminants: TPM can dissolve significantly more contaminants (such as
uncured resins) than IPA before losing its cleaning effectiveness, extending its usable life.[3]

[8]

o Reduced Material Damage: Some materials, particularly certain plastics, are less prone to
warping or cracking with prolonged exposure to TPM compared to aggressive solvents like
acetone.[3][5]

Q3: Is TPM compatible with all laboratory materials?

A3: While TPM is compatible with a wide range of materials, including most metals and glass,
caution is advised with certain polymers. Materials like Buna-N, neoprene, and some butylene
polymers are known to swell in contact with TPM. It is always recommended to test for
compatibility on a small, non-critical area of any plastic or elastomeric material before large-
scale use. For critical components, stainless steel and Teflon (for gaskets) are recommended
materials.[9]

Q4: How should I dispose of used or contaminated TPM?

A4: Used TPM containing dissolved oils, resins, or other chemical residues should be treated
as hazardous waste. Do not pour it down the drain.[11] Disposal must be carried out in
accordance with local, state, and institutional regulations for hazardous chemical waste. Always
consult your organization's Environmental Health and Safety (EHS) department for specific
guidance.[12][13] For larger volumes, solvent recycling systems can be a cost-effective and
environmentally responsible option.[14]

Q5: Can TPM be mixed with other solvents?

A5: Yes, TPM is miscible with water and can be blended with other co-solvents, such as
dimethyl esters or propylene carbonate.[1][2] This allows for the formulation of custom cleaning
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solutions where varying degrees of solvency and surface performance are desired.[]

Data Presentation: Solvent Properties

The table below summarizes key physical properties of TPM and common alternative cleaning

solvents for easy comparison.

TPM
(Tripropylene Isopropyl
Property Acetone Ethanol
Glycol Methyl Alcohol (IPA)
Ether)
Chemical
C10H2204 Cs3HsO[15] C3HeO[11][16] C2HeO[17]
Formula
Boiling Point 242.8 °C[18] 82.6 °C[2] 56 °C[11][16] 78.5 °C[17]
_ 111 - 124 °C[7]
Flash Point 18] 12 °C[2][18] -20 °CJ[6] 9-11°C[17]
) ~0.785 g/cm3[16]
Density (at 20°C)  ~0.965 g/cm?3[18] ~0.786 g/mL[2] (1] ~0.789 g/cm?3[20]
Vapor Pressure ~4.4 kPa (33 ~24.7 kPa (185 ~5.9 kPa (44
<0.01 mmHg
(at 20°C) mmHg)[2] mmHg) mmHg)
Solubility in Completel Highl
Y ) .p Y Miscible[2] oy Miscible[17][20]
Water Miscible[9][18] Soluble[11][16]
Highly Highly Highly
Non-flammable,
Key Safety Note o flammable, flammable, flammable[17]
low toxicity[1] o o
irritant[2][18] irritant[11][16] [20]

Troubleshooting Guide

This guide addresses specific issues that may arise during cleaning and degreasing

experiments with TPM.

Logical Troubleshooting Workflow
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Problem: Inefficient Cleaning

Is mechanical agitation
(stirring, sonication)
being used?

Action:
Yes| Introduce or increase
mechanical agitation.

A A

Is the cleaning
temperature optimized?

Action:
Yeq Increase temperature
(within safe limits of substrate).

\ 4

Is the cleaning
duration sufficient?

No

4

Action:
Yes . .
Increase cleaning time.

\4 Y

(

s the TPM saturated
with contaminants?

Yes

\
No Action:

Replace with fresh TPM.

/

A y

(5

a final rinse step
eing performed?

Action:
Yes Rinse with water or a
fast-evaporating solvent (e.g., IPA).

\ 4

Action:

to the TPM formulation.

s the contaminant

|
highly non-polar or complex?

Consider adding a co-solvent

Problem Resolved
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Start: Prepare Coupons

CL. Clean & Dry Coupons)

'

2. Weigh Clean Coupon (M1)

'

3. Apply Contaminant (Soil)

'

4. Weigh Soiled Coupon (M2)

'

5. Clean with TPM
(Controlled Time, Temp, Agitation)

(6. Rinse & Thoroughly Dra

(7. Weigh Final Coupon (M3))

8. Calculate Efficiency

End: Report Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. jJrhessco.com [jrhessco.com]

. SATHEE: Chemistry Isopropyl Alcohol [sathee.iitk.ac.in]

. shop3d.ca [shop3d.ca]

. customer_v2 [formlabs.my.site.com]

. facfox.com [facfox.com]

. What is Acetone? Understanding Its Chemical Properties and Uses [elchemy.com]
. customer_v2 [formlabs.my.site.com]

. 3ddentalstore.fr [3ddentalstore.fr]

°
(o] (0] ~ (o)) ()] EEN w N =

. blog.3d-basics.com [blog.3d-basics.com]

¢ 10. rockchemicalsinc.com [rockchemicalsinc.com]
¢ 11. nanyangchemical.com [nanyangchemical.com]
e 12. Acetone - DCCEEW [dcceew.gov.au]

e 13. shop3d.ca [shop3d.ca]

e 14. Isopropyl alcohol | 67-63-0 [chemicalbook.com]

e 15. Isopropyl Alcohol: A Versatile Solvent for Cleaning, Disinfection, and Industrial
Applications [jindunchemical.com]

o 16. Acetone: Properties, Uses, and Safety — International Industrial Mall [industrial-mall.com]
e 17. Ethanol (ethyl alcohol) - DCCEEW [dcceew.gov.au]

e 18. monumentchemical.com [monumentchemical.com]

e 19. Acetone | CH3-CO-CH3 | CID 180 - PubChem [pubchem.ncbi.nim.nih.gov]

e 20. typhoonhomewares.com [typhoonhomewares.com]

 To cite this document: BenchChem. [Improving the efficiency of TPM in cleaning and
degreasing applications]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b155963?utm_src=pdf-custom-synthesis
https://www.jrhessco.com/tpm-solvent-tripropylene-glycol-methyl-ether/
https://sathee.iitk.ac.in/article/chemistry/chemistry-isopropyl-alcohol/
https://shop3d.ca/blogs/news/top-5-reasons-to-use-tpm-instead-of-ipa
https://formlabs.my.site.com/customerV2/s/article/Tripropylene-glycol-monomethyl-ether-TPM?language=en_US
https://facfox.com/docs/kb/choosing-the-right-wash-solvent-for-sla-resin-prints
https://elchemy.com/blogs/personal-care/what-is-acetone-understanding-its-chemical-properties-and-uses
https://formlabs.my.site.com/customerV2/s/article/Choosing-the-right-wash-solvent?language=en_US
https://3ddentalstore.fr/wp-content/uploads/2020/07/Solvant-TPM-Formlabs-TDS.pdf
https://blog.3d-basics.com/tpm-everything-you-need-to-know/
https://www.rockchemicalsinc.com/blogs/news/using-glycol-ethers-in-cleaning-products-performance-and-safety-benefits
https://nanyangchemical.com/reagents/acetone-properties-uses-and-safety-guidelines/
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/acetone
https://shop3d.ca/products/tpm-wash-solvent-5l
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8854102.htm
https://www.jindunchemical.com/h-nd-92.html
https://www.jindunchemical.com/h-nd-92.html
https://industrial-mall.com/acetone-properties-uses-and-safety/
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/ethanol-ethyl-alcohol
https://monumentchemical.com/uploads/files/TDS/IPA_TDS.pdf?v=1635378449755
https://pubchem.ncbi.nlm.nih.gov/compound/Acetone
https://www.typhoonhomewares.com/HomePages/fill-and-sign-pdf-form/cIY9eQ/Physical-Properties-Of-Ethanol.pdf
https://www.benchchem.com/product/b155963#improving-the-efficiency-of-tpm-in-cleaning-and-degreasing-applications
https://www.benchchem.com/product/b155963#improving-the-efficiency-of-tpm-in-cleaning-and-degreasing-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b155963#improving-the-efficiency-of-tpm-in-cleaning-
and-degreasing-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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